![molecular formula C10H15BrO4 B6214359 1,1-diethyl (2R)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate CAS No. 1165450-64-5](/img/no-structure.png)
1,1-diethyl (2R)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1,1-diethyl cyclopropane-1,1-dicarboxylate” is a chemical compound with the molecular formula C9H14O4 . It’s a liquid form chemical .
Molecular Structure Analysis
The molecular structure of “1,1-diethyl cyclopropane-1,1-dicarboxylate” can be represented by the SMILES notation:CCOC(=O)C1(CC1)C(=O)OCC
. Physical and Chemical Properties Analysis
“1,1-diethyl cyclopropane-1,1-dicarboxylate” has a molecular weight of 186.21 g/mol . It has a density of 1.055, a boiling point of 94°C to 96°C (10mmHg), and a flash point of 87°C (189°F) . It is odorless .Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-diethyl (2R)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate involves the reaction of diethyl malonate with bromomethylcyclopropane in the presence of a base to form the desired product.", "Starting Materials": [ "Diethyl malonate", "Bromomethylcyclopropane", "Base (such as sodium ethoxide or potassium tert-butoxide)", "Solvent (such as ethanol or tetrahydrofuran)" ], "Reaction": [ "Step 1: Dissolve diethyl malonate in a solvent and add a base to the solution.", "Step 2: Add bromomethylcyclopropane to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with an acid to form the desired product, which can be isolated by filtration or extraction." ] } | |
CAS No. |
1165450-64-5 |
Molecular Formula |
C10H15BrO4 |
Molecular Weight |
279.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.